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Compound of Interest

Compound Name: Benzyl valerate

Cat. No.: B082272 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of benzyl valerate, designed for researchers, scientists, and drug development professionals.

Due to conflicting classifications in safety data sheets, a conservative approach treating the

substance as hazardous is recommended until a formal hazard assessment is completed by

your institution's environmental health and safety (EHS) office.

Immediate Safety and Handling Precautions
Before handling benzyl valerate for disposal, it is crucial to wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a

laboratory coat. All handling and preparation for disposal should occur within a certified

chemical fume hood to prevent inhalation of vapors.[1]

Chemical and Physical Properties
A summary of key quantitative data for benzyl valerate is provided below for reference during

handling and storage.
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Property Value

CAS Number 10361-39-4[2][3]

Appearance Colorless clear liquid (est)[3]

Molecular Formula C₁₂H₁₆O₂[4][5]

Molecular Weight 192.25 g/mol [4]

Specific Gravity 0.99000 to 0.99600 @ 25.00 °C[3]

Flash Point > 100 °C (> 212 °F)[3]

Refractive Index 1.48700 to 1.49300 @ 20.00 °C[3]

Step-by-Step Disposal Protocol
This procedure outlines the necessary steps from waste generation to final disposal,

emphasizing safety and regulatory compliance.

Step 1: Waste Identification and Classification
Review Safety Data Sheets (SDS): Some sources classify benzyl valerate as causing skin,

eye, and respiratory irritation, while others state it is not a hazardous substance.[2][4][5]

Consult EHS: Due to this ambiguity, treat all benzyl valerate waste as hazardous unless

confirmed otherwise by your institution's EHS or equivalent safety office.[6] Chemical waste

generators are responsible for determining if a discarded chemical is classified as hazardous

under local, regional, and national regulations.[7]

Segregation: Do not mix benzyl valerate waste with other chemical waste streams unless

compatibility has been confirmed. Incompatible wastes must be segregated to prevent

dangerous reactions.[8][9]

Step 2: Containerization and Labeling
Select Appropriate Containers: Use only leak-proof containers that are chemically compatible

with benzyl valerate. Plastic containers are often preferred to glass to minimize the risk of

breakage.[8]
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Proper Labeling: All waste containers must be clearly labeled. The label must include:

The words "Hazardous Waste".[8]

The full chemical name: "Benzyl valerate". Do not use abbreviations or chemical

formulas.[8]

The date of waste generation.[8]

The physical location of origin (e.g., Building, Room Number).[8]

The name and contact information of the Principal Investigator.[8]

Appropriate hazard pictograms checked or affixed.[8]

Step 3: Storage
Designated Storage Area: Store sealed waste containers in a designated, secure area that is

accessible only to trained personnel. This area should be labeled with a "Hazardous Waste

Storage Area" sign.[10]

Safe Conditions: The storage location should be away from heat, open flames, and ignition

sources.[10] Ensure containers are protected from foot traffic to prevent tipping or damage.

[10] Flammable wastes should be kept in a designated flammable storage cabinet.[10]

Step 4: Disposal
EHS Collection: The primary and recommended method for disposal is through your

institution's hazardous waste program.[6][8] Contact your EHS office to schedule a waste

pickup. Do not transport hazardous waste yourself.[6]

Prohibited Disposal Methods:

Do not dispose of benzyl valerate in the regular trash.[8][11]

Do not pour benzyl valerate down the sink or into any sewer drain unless you have

explicit written permission from your EHS office for specific, neutralized, non-hazardous

solutions.[8][11] Unauthorized drain disposal is illegal and environmentally harmful.[9]
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Empty Containers: A container that held benzyl valerate can typically be disposed of as

regular trash only after it has been thoroughly emptied of all liquid, the label has been

defaced, and the cap is removed.[6] For containers that held acute hazardous wastes, triple-

rinsing with a suitable solvent may be required, with the rinseate collected as hazardous

waste.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of benzyl
valerate waste.
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Benzyl Valerate Waste Generated

Consult SDS & Institutional Policy

Treat as Hazardous Waste

 Classification is Hazardous
 or Ambiguous

Confirmed Non-Hazardous by EHS

 Classification is Non-Hazardous

1. Use compatible, sealed container.
2. Segregate from incompatibles.

Label with:
- 'Hazardous Waste'

- Full Chemical Name
- Date & PI Information

Store in Designated, Secure
Hazardous Waste Area

Contact EHS for Pickup

Follow Institutional Guidelines
for Non-Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for benzyl valerate disposal.

Experimental Protocol: Example of Chemical
Neutralization
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For certain reactive chemicals, chemical treatment to neutralize them into less hazardous

substances is a viable disposal strategy.[1] The following protocol for the hydrolysis of an ester

is provided as an illustrative example.

Disclaimer: This protocol is adapted from procedures for similar but distinct compounds like

benzyl tosylate.[1] Its suitability for benzyl valerate must be verified by a qualified chemist or

your institution's EHS department before implementation.

Objective: To hydrolyze benzyl valerate into benzyl alcohol and sodium valerate, which are

generally less hazardous, for subsequent disposal as aqueous waste.

Materials:

Benzyl valerate waste

Sodium hydroxide (NaOH)

Ethanol

Water

Stir plate and magnetic stir bar

Appropriate reaction vessel (e.g., beaker or round-bottom flask)

pH indicator paper or pH meter

Hydrochloric acid (HCl) for neutralization

Procedure:

Preparation (in a fume hood):

If the benzyl valerate waste is in an organic solvent, the solvent may need to be removed

first via rotary evaporation if it is safe to do so.

Prepare a 2M sodium hydroxide solution by dissolving NaOH in a mixture of water and

ethanol. The ethanol helps to dissolve the benzyl valerate.
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Hydrolysis Reaction:

Place the benzyl valerate waste into the reaction vessel.

Add the 2M ethanolic NaOH solution to the vessel. A 2- to 3-fold molar excess of NaOH

relative to the benzyl valerate is recommended to ensure the reaction goes to completion.

[1]

Stir the mixture at room temperature. Gentle heating with a water bath can accelerate the

reaction, but should only be done with appropriate safety precautions.

Allow the reaction to proceed for several hours or until hydrolysis is complete (can be

monitored by methods like TLC if necessary).

Neutralization:

After the reaction is complete, the solution will be strongly basic.

Slowly and carefully add dilute hydrochloric acid while stirring to neutralize the excess

NaOH. Monitor the pH using a pH meter or pH paper.

Continue adding acid until the pH of the solution is between 6 and 8.[1] Be aware that this

neutralization is an exothermic reaction and may generate heat.

Final Disposal:

The resulting neutralized aqueous solution contains benzyl alcohol, sodium valerate, and

sodium chloride.

This solution can typically be disposed of as aqueous chemical waste through your

institution's EHS program. Confirm this final disposal step with your safety office.

Disposal of Contaminated Materials: All materials used in this procedure, such as gloves,

pipette tips, and absorbent paper, should be collected in a designated solid hazardous waste

container and disposed of through the EHS program.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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